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Compound of Interest

Compound Name: PHPS1 sodium

Cat. No.: B15542854

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a detailed protocol for the intraperitoneal (i.p.) administration
of PHPS1 sodium, a potent and selective inhibitor of Shp2 (Src homology 2 domain-containing
protein tyrosine phosphatase 2), in mice. This document includes information on dosage,
vehicle preparation, and experimental workflow, as well as a visualization of the associated
signaling pathway.
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Parameter Value Source
Drug PHPS1 Sodium [1112][3]
Target Shp2 (PTPN11) [11[3][4]
Animal Model Ldlr-/- mice [2]
Dosage 3 mg/kg body weight [11121[3]
Vehicle Saline with 0.5% DMSO [2]
Route of Administration Intraperitoneal (i.p.) Injection [1112]
Frequency Daily [2]
Duration 7 days [2]

Signaling Pathway

PHPS1 sodium is a selective inhibitor of Shp2, a non-receptor protein tyrosine phosphatase
that plays a crucial role in several signaling cascades.[3][4] Shp2 is known to be involved in the
RAS/MAPK, PI3K/AKT, and JAK/STAT signaling pathways, which regulate cell proliferation,
differentiation, and survival.[5][6] The inhibitory action of PHPS1 on Shp2 has been shown to
suppress the SHP2/ERK signaling pathway.[2]
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PHPS1 inhibits the SHP2-mediated RAS/ERK signaling pathway.
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Experimental Protocols
Preparation of PHPS1 Sodium Injection Solution

Materials:

PHPS1 sodium powder

Dimethyl sulfoxide (DMSO)

Sterile saline (0.9% sodium chloride)

Sterile microcentrifuge tubes

Vortex mixer
Procedure:

Calculate the required amount of PHPS1 sodium: Based on the average weight of the mice

and the desired dosage of 3 mg/kg.

o Prepare the vehicle: Prepare a sterile solution of 0.5% DMSO in saline. For example, to
prepare 10 ml of the vehicle, add 50 pl of DMSO to 9.95 ml of sterile saline.

e Dissolve PHPS1 sodium: Dissolve the calculated amount of PHPS1 sodium in the 0.5%
DMSO/saline vehicle.

o Ensure complete dissolution: Vortex the solution thoroughly to ensure that the PHPS1
sodium is completely dissolved.

o Storage: The prepared solution should be stored appropriately, for example, at -20°C for
short-term storage, as recommended by the manufacturer.[1]

Intraperitoneal Injection Workflow

This protocol is based on established guidelines for intraperitoneal injections in mice.[7][8][9]
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1. Animal Restraint
Securely restrain the mouse.

!

2. Injection Site Identification
Locate the lower right abdominal quadrant.

!

3. Site Disinfection
Wipe the injection site with 70% alcohol.

!

4. Needle Insertion
Insert a 25-30G needle at a 30-45° angle.

!

5. Aspiration
Gently pull back the plunger to check for fluid.

!

6. Substance Administration
Inject the PHPS1 sodium solution.

!

7. Needle Withdrawal
Carefully remove the needle.

!

8. Post-Injection Monitoring
Observe the mouse for any adverse reactions.

Click to download full resolution via product page

Workflow for intraperitoneal injection in mice.

Detailed Procedure:
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e Animal Restraint: Gently but firmly restrain the mouse by grasping the loose skin over the
neck and back. Ensure the animal's lower body is immobilized.[7]

e Injection Site Identification: Position the mouse with its head tilted slightly downwards. The
target for intraperitoneal injection is the lower right quadrant of the abdomen to avoid injuring
the cecum or urinary bladder.[8][9]

 Site Disinfection: Clean the injection site with a 70% alcohol swab.[7][8]

» Needle Insertion: Use a new sterile needle (25-30 gauge) for each animal. Insert the needle,
with the bevel facing up, at a 30-45 degree angle into the peritoneal cavity.[7][8]

» Aspiration: Before injecting, gently aspirate by pulling back the plunger. If any fluid (e.qg.,
blood or urine) enters the syringe, withdraw the needle and reinject at a different site with a
fresh needle and syringe.[8]

o Substance Administration: Once correct placement is confirmed (no fluid upon aspiration),
administer the calculated volume of the PHPS1 sodium solution. The recommended
maximum injection volume for a mouse is typically 1-2 ml.[8]

» Needle Withdrawal: Withdraw the needle smoothly and return the mouse to its cage.

» Post-Injection Monitoring: Observe the animal for a short period following the injection for
any signs of distress or adverse reactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://pubmed.ncbi.nlm.nih.gov/11191350/
https://pubmed.ncbi.nlm.nih.gov/11191350/
https://www.researchgate.net/figure/Role-of-SHP2-in-various-signaling-pathways-Activated-SHP2-regulates-the-Ras-MAPK_fig2_360349391
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2019.02468/full
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2019.02468/full
https://uac.arizona.edu/sites/default/files/2024-08/UAC-Mouse-Intraperitoneal-Injection_0.pdf
https://www.queensu.ca/animals-in-science/policies-procedures/sop/mice/7-9-2
https://www.research.vt.edu/content/dam/ouv_vt_edu/sops/small-animal-biomedical/sop-mouse-injection-intraperitoneal.pdf
https://www.benchchem.com/product/b15542854#intraperitoneal-injection-protocol-for-phps1-sodium-in-mice
https://www.benchchem.com/product/b15542854#intraperitoneal-injection-protocol-for-phps1-sodium-in-mice
https://www.benchchem.com/product/b15542854#intraperitoneal-injection-protocol-for-phps1-sodium-in-mice
https://www.benchchem.com/product/b15542854#intraperitoneal-injection-protocol-for-phps1-sodium-in-mice
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15542854?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15542854?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

